![molecular formula C20H21N5O5S B2940981 4-{4-[4-(Ethanesulfonyl)piperazin-1-yl]-3-nitrophenyl}-1,2-dihydrophthalazin-1-one CAS No. 882000-43-3](/img/structure/B2940981.png)
4-{4-[4-(Ethanesulfonyl)piperazin-1-yl]-3-nitrophenyl}-1,2-dihydrophthalazin-1-one
Description
The compound “4-{4-[4-(Ethanesulfonyl)piperazin-1-yl]-3-nitrophenyl}-1,2-dihydrophthalazin-1-one” is a complex organic molecule. It is related to other compounds such as “{4-[4-(Ethanesulfonyl)piperazin-1-yl]phenyl}boronic acid” and “4-[4-(ethanesulfonyl)piperazin-1-yl]quinazoline” based on the search results .
Molecular Structure Analysis
The molecular structure of this compound is complex, containing multiple functional groups. It includes a piperazine ring, a nitrophenyl group, and a dihydrophthalazinone group. The presence of these groups suggests that the compound may have interesting chemical properties .Scientific Research Applications
Antimicrobial Agents
The piperazine moiety is a common feature in many antimicrobial agents due to its ability to enhance pharmacokinetic properties . This compound could be investigated for its efficacy against a range of bacterial pathogens, potentially offering a new class of antimicrobials.
Antipsychotic Medications
Piperazine derivatives are known to be used in the synthesis of atypical antipsychotic agents . The compound could be part of novel therapeutic agents aimed at treating psychiatric disorders.
Parkinson’s and Alzheimer’s Disease Treatments
Piperazine derivatives are being studied for their potential in treating neurodegenerative diseases such as Parkinson’s and Alzheimer’s . The ethanesulfonyl group attached to the piperazine could influence the compound’s ability to cross the blood-brain barrier, enhancing its therapeutic potential.
Antibacterial Activity Against Drug-Resistant Strains
The compound could be modified to combat drug-resistant bacterial strains. Its structure allows for potential modifications that could make it effective against bacteria like methicillin-resistant Staphylococcus aureus (MRSA) and ciprofloxacin-resistant Pseudomonas aeruginosa .
Psychoactive Substance Research
While piperazine itself is sometimes used illegally as a psychoactive substance, derivatives like this compound could be studied to understand the mechanisms of psychoactive drugs and potentially develop antidotes or treatments for misuse .
properties
IUPAC Name |
4-[4-(4-ethylsulfonylpiperazin-1-yl)-3-nitrophenyl]-2H-phthalazin-1-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21N5O5S/c1-2-31(29,30)24-11-9-23(10-12-24)17-8-7-14(13-18(17)25(27)28)19-15-5-3-4-6-16(15)20(26)22-21-19/h3-8,13H,2,9-12H2,1H3,(H,22,26) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZVIBKNWPTOWFJA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCS(=O)(=O)N1CCN(CC1)C2=C(C=C(C=C2)C3=NNC(=O)C4=CC=CC=C43)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21N5O5S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
443.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-{4-[4-(Ethanesulfonyl)piperazin-1-yl]-3-nitrophenyl}-1,2-dihydrophthalazin-1-one | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(3-(dimethylamino)propyl)-4-fluoro-N-(4-methoxybenzo[d]thiazol-2-yl)benzamide hydrochloride](/img/structure/B2940899.png)
![N-[4-(chloromethyl)-1,3-thiazol-2-yl]-N-(2,4-dimethylphenyl)acetamide](/img/structure/B2940901.png)
![5-((4-(3-Chlorophenyl)piperazin-1-yl)(p-tolyl)methyl)-2-(furan-2-yl)thiazolo[3,2-b][1,2,4]triazol-6-ol](/img/structure/B2940905.png)
![Methyl 2-amino-6-(hydroxymethyl)-8-oxo-4-(4-(trifluoromethyl)phenyl)-4,8-dihydropyrano[3,2-b]pyran-3-carboxylate](/img/structure/B2940914.png)
![Methyl 3-[4-(3,4-dichlorophenyl)piperazino]-3-oxopropanoate](/img/structure/B2940915.png)
![N-[2-(2-Chloropropanoylamino)ethyl]-1-methyl-4-morpholin-4-ylsulfonylpyrrole-2-carboxamide](/img/structure/B2940917.png)
![N-(3-acetylphenyl)-2-[3-(2,5-dimethoxyphenyl)-6-oxopyridazin-1-yl]acetamide](/img/structure/B2940919.png)